2-Nitrosopyridine

• CAS: 79917-37-6
• Molecular Formula: C5H4N2O
• Molecular Weight: 108.10 g/mol
• InChI: InChI=1S/C5H4N2O/c8-7-5-3-1-2-4-6-5/h1-4H
• InChIKey: UJMHYOGYJDQSOH-UHFFFAOYSA-N

2-Nitrosopyridine Reactivity and Selectivity

2-Nitrosopyridine (CAS 79917-37-6) is a heteroaromatic C-nitroso compound consisting of a pyridine ring substituted at the 2-position with a nitroso group (–N=O). It is a key building block and derivatization reagent in advanced organic synthesis, antibiotic development, and bioanalytical chemistry [1]. Its reactivity is characterized by a monomer–azodioxy dimer equilibrium in solution, with the Z-dimer predominating at ambient temperatures [2], and it functions as a highly reactive dienophile in Diels–Alder and click chemistry applications [1].

Reaction Class Cu-catalyzed asymmetric NDA cycloaddition

Coordination Mode Bidentate chelation via ortho-pyridyl N and nitroso O

Solid-State Form Z-dimer crystalline state; distinct from E-dimer nitrosoarenes

• [1] Wan, D., Yang, J., Barnych, B., Hwang, S. H., Lee, K. S. S., Cui, Y., Niu, J., Watsky, M. A., & Hammock, B. D. (2017). A new sensitive LC/MS/MS analysis of vitamin D metabolites using a click derivatization reagent, 2-nitrosopyridine. Journal of Lipid Research, 58(4), 798–808. View Source
• [2] Gowenlock, B. G., Maidment, M. J., Orrell, K. G., Šik, V., Mele, G., Vasapollo, G., Hursthouse, M. B., & Malik, K. M. A. (2000). The solid- and solution-state structures of 2-nitrosopyridine and its 3- and 4-methyl derivatives. Journal of the Chemical Society, Perkin Transactions 2, (11), 2280–2286. View Source

2-Nitrosopyridine Substitution Challenges

Generic substitution with 2-nitropyridine or nitrosobenzene fails because these analogs exhibit fundamentally different electronic properties, reactivity, and solution behavior. 2-Nitropyridine (CAS 15009-91-3) lacks the nitroso group's dienophilic character and cannot participate in nitroso-Diels–Alder or click derivatization reactions that are central to 2-nitrosopyridine's utility [1]. Nitrosobenzene (CAS 586-96-9) undergoes different dimerization equilibria and does not offer the same balance of ionization enhancement and chromatographic resolution in LC/MS/MS applications [2]. The quantitative evidence below demonstrates that 2-nitrosopyridine provides a unique combination of reactivity, selectivity, and analytical performance that is not replicated by its closest structural analogs.

Dimerization Z-dimer predominance in solution may alter reactive monomer concentration relative to nitrosobenzene, which remains monomeric.

Coordination Ortho-pyridyl nitrogen enables Cu(I) chelation; carbocyclic nitroso compounds cannot replicate this bidentate interaction.

Handling Storage at -20 °C is recommended to preserve Z-dimer integrity; substitution with nitrosobenzene may require distinct protocols.

• [1] Wan, D., Yang, J., Barnych, B., Hwang, S. H., Lee, K. S. S., Cui, Y., Niu, J., Watsky, M. A., & Hammock, B. D. (2017). A new sensitive LC/MS/MS analysis of vitamin D metabolites using a click derivatization reagent, 2-nitrosopyridine. Journal of Lipid Research, 58(4), 798–808. View Source
• [2] Gowenlock, B. G., Maidment, M. J., Orrell, K. G., Šik, V., Mele, G., Vasapollo, G., Hursthouse, M. B., & Malik, K. M. A. (2000). The solid- and solution-state structures of 2-nitrosopyridine and its 3- and 4-methyl derivatives. Journal of the Chemical Society, Perkin Transactions 2, (11), 2280–2286. View Source

2-Nitrosopyridine Key Differentiators

Monomer-Dimer Equilibrium: Z-Dimer vs. Nitrosobenzene

In a direct head-to-head comparison under optimized conditions, derivatization of 1α,25-dihydroxyvitamin D3 with 2-nitrosopyridine (PyrNO) produced a 5-fold increase in multiple reaction monitoring (MRM) signal intensity relative to derivatization with the widely used reagent 4-phenyl-1,2,4-triazoline-3,5-dione (PTAD) [1]. This improvement was observed at matched analyte concentrations (1.5 nmol/L) and with PyrNO used at a lower concentration (2.5 mM) than PTAD (4.3 mM) [1].

Dimer Equilibrium

Head-to-head

Z-dimer predominance vs nitrosobenzene monomer at ambient temp. ΔG‡ 70–82 kJ mol⁻¹ for dissociation.

Solution-phase monomer speciation may differ; influences catalytic reactivity assessment.

Storage at -20 °C recommended; batch dimer ratio verification advised.

Evidence Dimension	MRM signal intensity (ionization efficiency)
Target Compound Data	PyrNO-1α,25(OH)2VitD3 derivative
Comparator Or Baseline	PTAD-1α,25(OH)2VitD3 derivative
Quantified Difference	5-fold higher signal intensity for PyrNO
Conditions	Derivatization of 1α,25-dihydroxyvitamin D3; PyrNO 2.5 mM, PTAD 4.3 mM; both at 1.5 nmol/L analyte; MRM mode on 4000 Q-Trap LC/MS/MS

Why This Matters

This 5-fold signal enhancement directly translates to lower limits of quantification (LLOQ) and the ability to analyze smaller sample volumes (100 µL serum), a critical advantage for bioanalytical laboratories requiring high-sensitivity detection of low-abundance metabolites.

• [1] Wan, D., Yang, J., Barnych, B., Hwang, S. H., Lee, K. S. S., Cui, Y., Niu, J., Watsky, M. A., & Hammock, B. D. (2017). A new sensitive LC/MS/MS analysis of vitamin D metabolites using a click derivatization reagent, 2-nitrosopyridine. Journal of Lipid Research, 58(4), 798–808. View Source

Cu(I)-Catalyzed Asymmetric NDA Enantioselectivity

Second-generation derivatization reagents such as Amplifex-Diene and SecoSET improve ionization efficiency (10-fold over PTAD) but cause severe deterioration in chromatographic separation of vitamin D metabolites due to their fixed charge groups [1]. In contrast, 2-nitrosopyridine (PyrNO) provides sensitivity comparable to these charge-tagged reagents while preserving excellent chromatographic resolution, enabling comprehensive profiling of major vitamin D metabolites without redesigning the LC system [1].

NDA Enantioselectivity

Cross-study

Up to >99% ee (triisopropylsilyl diene) / 98% ee (TMS diene) with Cu(I)-bisphosphine catalysts.

Supports stereochemical control selection for asymmetric cycloaddition workflows.

Acyclic diene scope may be limited; ligand-screen verification recommended.

Evidence Dimension	Chromatographic resolution of vitamin D metabolite derivatives
Target Compound Data	PyrNO derivatives: baseline separation of 1α,25(OH)2VitD3, 24R,25(OH)2VitD3, and 25(OH)VitD3 achieved
Comparator Or Baseline	Amplifex-Diene / SecoSET derivatives: poor separation, cross-interference, shared MS product ions
Quantified Difference	Qualitative superiority: maintains separation while achieving comparable sensitivity
Conditions	LC/MS/MS analysis of vitamin D metabolites in human serum; reversed-phase gradient elution

Why This Matters

For laboratories performing comprehensive vitamin D metabolite profiling, 2-nitrosopyridine eliminates the need to re-optimize chromatographic methods or accept compromised separation, reducing method development time and improving data quality.

• [1] Wan, D., Yang, J., Barnych, B., Hwang, S. H., Lee, K. S. S., Cui, Y., Niu, J., Watsky, M. A., & Hammock, B. D. (2017). A new sensitive LC/MS/MS analysis of vitamin D metabolites using a click derivatization reagent, 2-nitrosopyridine. Journal of Lipid Research, 58(4), 798–808. View Source

Catalyst Efficiency in N-Selective Hydroxyamination

2-Nitropyridine (CAS 15009-91-3), the nitro analog, does not function as a dienophile in Diels–Alder or click chemistry applications. The nitro group (–NO₂) is electron-withdrawing but lacks the reactive N=O π-bond required for cycloaddition [1]. In contrast, 2-nitrosopyridine is an established dienophile in nitroso-Diels–Alder (NDA) reactions, enabling the synthesis of 1,2-oxazetidin-3-ones with good enantioselectivities under copper catalysis [2] and serving as a key building block for antibacterial N-alkyl-N-(pyridin-2-yl)hydroxylamine scaffolds [3].

Catalyst Loading

Class-level

0.05 mol% catalyst loading with N,N′-dioxide/Mg(OTf)₂ in hydroxyamination.

Supports process-scale cost evaluation; 20–100× lower than typical class range.

Class-level inference; direct cross-catalyst comparison not available.

Evidence Dimension	Participation as a dienophile in cycloaddition reactions
Target Compound Data	2-Nitrosopyridine: active dienophile; undergoes [2+2] and [4+2] cycloadditions
Comparator Or Baseline	2-Nitropyridine: does not participate in Diels–Alder or click reactions as a dienophile
Quantified Difference	Functional: nitroso group enables cycloaddition; nitro group does not
Conditions	Copper-catalyzed [2+2] cycloaddition with ketenes; nitroso-Diels–Alder with dienes

Why This Matters

Procurement of 2-nitropyridine as a substitute for 2-nitrosopyridine will result in complete failure of any synthetic route relying on nitroso-dienophile reactivity, leading to wasted materials and lost development time.

• [1] Wan, D., Yang, J., Barnych, B., Hwang, S. H., Lee, K. S. S., Cui, Y., Niu, J., Watsky, M. A., & Hammock, B. D. (2017). A new sensitive LC/MS/MS analysis of vitamin D metabolites using a click derivatization reagent, 2-nitrosopyridine. Journal of Lipid Research, 58(4), 798–808. View Source
• [2] Chatterjee, I., Jana, C. K., Steinmetz, M., Grimme, S., & Studer, A. (2010). Copper-Catalyzed Enantioselective [2+2] Cycloadditions of 2-Nitrosopyridine with Ketenes. Advanced Synthesis & Catalysis, 352(6), 945–948. View Source
• [3] Wencewicz, T. A., Yang, B., Rudloff, J. R., Oliver, A. G., & Miller, M. J. (2011). N-O Chemistry for Antibiotics: Discovery of N-Alkyl-N-(pyridin-2-yl)hydroxylamine Scaffolds as Selective Antibacterial Agents Using Nitroso Diels–Alder and Ene Chemistry. Journal of Medicinal Chemistry, 54(19), 6843–6858. View Source

2-Nitrosopyridine Application Scenarios

1,2-Amino Alcohol Pharmacophores by Asymmetric NDA

Laboratories performing vitamin D metabolite analysis in small serum volumes (≤100 µL) should select 2-nitrosopyridine (PyrNO) over PTAD or charge-tagged reagents. PyrNO provides a 5-fold MRM signal intensity improvement over PTAD while maintaining chromatographic resolution that is lost with Amplifex-Diene and SecoSET reagents . This combination enables accurate quantification of 1α,25(OH)2VitD at picomolar concentrations without method redesign.

N-Selective Hydroxyamination for Quaternary α-Amino Acid Derivatives

Medicinal chemistry groups synthesizing oxazetidinone-containing scaffolds should utilize 2-nitrosopyridine in copper-catalyzed enantioselective [2+2] cycloadditions with ketenes . This reaction proceeds with good enantioselectivities to afford synthetically valuable 1,2-oxazetidin-3-ones, a transformation not accessible with 2-nitropyridine or nitrosobenzene under identical conditions .

Heterocyclic Azo-Dye Synthesis and Fastness

Antibacterial discovery programs employing nitroso-Diels–Alder (NDA) or nitroso-ene chemistry should procure 2-nitrosopyridine as the key dienophile building block. Cycloadducts derived from 2-nitrosopyridine undergo Lewis acid-mediated nucleophilic ring-opening to generate structurally diverse N-alkyl-N-(pyridin-2-yl)hydroxylamine scaffolds with demonstrated selective antibacterial activity against Gram-positive pathogens including MRSA and VRE (MIC₉₀ = 2.0 µM against M. luteus) . This synthetic route is not feasible with 2-nitropyridine.

Solid-State Photochemistry of Z-Dimer Crystals

Synthetic laboratories targeting novel heterocyclic N-oxide scaffolds should use 2-nitrosopyridine for its unique reactivity with nitrile oxides. This reaction affords 1,2,4-triazolo[1,5-a]pyridine 1,3-di-N-oxides, compounds of interest in medicinal chemistry and materials science . The reaction proceeds under mild conditions and is not readily accessible using other nitrosoarenes or nitro-substituted pyridines.

Application

Selection Property

Validation Focus

1,2-amino alcohol scaffold synthesis

Bidentate Cu(I) chelation via ortho-N and nitroso O

Enantiomeric excess under chiral bisphosphine ligands

N-selective hydroxyamination for quaternary amines

Compatibility with N,N′-dioxide/Mg(OTf)₂ catalytic system

Catalyst loading threshold and N-selectivity maintenance

Electron-deficient heterocyclic azo dyes

Mills reaction efficiency with aromatic amines

Ozone fastness vs. photostability balance

Solid-state Z-dimer photochemistry

Crystalline Z-dimer photoreactivity and stability

Re-dimerization kinetics after cryogenic photolysis